Pentanimidamide Hydrochloride

Specification

• CAS No.: 18257-46-0
• Molecular Formula: C5H13ClN2
• Molecular Weight: 136.62 g/mol
• IUPAC Name: pentanimidamide;hydrochloride
• Standard InChI: InChI=1S/C5H12N2.ClH/c1-2-3-4-5(6)7;/h2-4H2,1H3,(H3,6,7);1H
• Standard InChI Key: FFHQVTXPIOPINO-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC(=N)[NH3+].[Cl-]
• SMILES: CCCCC(=N)N.Cl
• Canonical SMILES: CCCCC(=N)[NH3+].[Cl-]

Introduction

Chemical Identity and Nomenclature

Pentanimidamide Hydrochloride is an organic compound with the molecular formula C5H13ClN2. It is registered with the Chemical Abstracts Service (CAS) number 18257-46-0. The compound is recognized by several synonyms in chemical literature, including Pentanimidamide, HCl; Butylamidine hydrochloride; Valeramidine hydrochloride; Pentanamidine hydrochloride; and Pentanimidamide, monohydrochloride. The systematic IUPAC name for this compound is pentanimidamide;hydrochloride, which accurately reflects its chemical structure consisting of a pentanimidamide base and a hydrochloride salt component.

The parent compound, Pentanimidamide (without the hydrochloride), is registered in chemical databases with the identifier CID 4097830. The relationship between the parent compound and its hydrochloride salt is fundamental to understanding its physical properties and chemical behavior in various environments.

Structural Characteristics

Molecular Structure

Pentanimidamide Hydrochloride consists of a five-carbon chain (pentane backbone) with an amidine functional group (C=N-NH2) and a hydrochloride counterion. The amidine group is characterized by a carbon atom double-bonded to a nitrogen atom and single-bonded to another nitrogen atom, creating a structure with interesting chemical reactivity and hydrogen bonding capabilities. The molecular structure can be represented by the canonical SMILES notation: CCCCC(=N)N.Cl, which encodes the arrangement of atoms and bonds within the molecule.

The hydrochloride component significantly influences the compound's properties, particularly its solubility and crystal structure. As a salt form, Pentanimidamide Hydrochloride typically exists as a crystalline solid under standard conditions, with the chloride ion forming an ionic bond with the protonated amidine group.

Physical and Chemical Properties

Pentanimidamide Hydrochloride possesses distinct physical and chemical properties that determine its behavior in various applications. These properties are summarized in the table below:

Property	Value
Molecular Weight	136.62312 g/mol
Boiling Point	141.9 °C at 760 mmHg
Flash Point	39.6 °C
Polar Surface Area (PSA)	49.87000
LogP	2.71460
Physical State	Crystalline solid
Solubility	Higher water solubility than free base form

The compound's moderate polarity, indicated by its PSA value, suggests that it can participate in hydrogen bonding interactions with water molecules and biological targets. This property is particularly relevant to its behavior in aqueous environments and potential biological applications. The LogP value of 2.71460 indicates that the compound has moderate lipophilicity, which influences its ability to penetrate biological membranes.

Precautionary Statement Code	Precautionary Measure
P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P233	Keep container tightly closed.
P240	Ground and bond container and receiving equipment.
P241	Use explosion-proof electrical/ventilating/lighting equipment.
P242	Use non-sparking tools.
P243	Take action to prevent static discharges.
P264	Wash hands thoroughly after handling.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P370+P378	In case of fire: Use appropriate media to extinguish.
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362+P364	Take off contaminated clothing and wash it before reuse.
P403+P235	Store in a well-ventilated place. Keep cool.
P501	Dispose of contents/container in accordance with local/regional/national/international regulations.

These precautionary statements are derived from the search results and provide comprehensive guidance for the safe handling, storage, and disposal of Pentanimidamide Hydrochloride in laboratory and industrial settings.

Applications and Research Significance

Chemical Synthesis Applications

Pentanimidamide Hydrochloride serves as an important building block in organic synthesis due to its amidine functional group, which can participate in various chemical transformations. The amidine group can function as both a nucleophile and an electrophile, making it valuable in the synthesis of heterocyclic compounds, particularly those containing nitrogen. The compound's ability to form stable hydrogen bonds also makes it useful in supramolecular chemistry applications.

The hydrochloride salt form offers advantages in synthetic applications by providing enhanced stability and solubility compared to the free base form. This property is particularly valuable when conducting reactions in aqueous or polar solvents, where solubility is often a limiting factor in reaction efficiency and yield.

Supplier Reference	Quantity	Price (EUR)
IN-DA0023ZT	1g	25.00
IN-DA0023ZT	5g	52.00
IN-DA0023ZT	25g	131.00
IN-DA0023ZT	100g	301.00
54-OR75324	1g	32.00
54-OR75324	5g	36.00
54-OR75324	25g	126.00
54-OR75324	100g	445.00
54-OR75324	500g	1,966.00
10-F061464	1g	24.00
10-F061464	5g	45.00
10-F061464	25g	99.00
10-F061464	100g	340.00
3D-TAA25746	2500mg	498.00
3D-TAA25746	25g	1,776.00

This pricing information is derived from Cymit Quimica and illustrates the variability in pricing across different suppliers and quantities. The significant price differences might reflect variations in purity, formulation, or additional services provided by the suppliers.